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Leflunomide Clinical Trial Outcomes at 24 Weeks

The table below consolidates ACR response rates from various clinical trials, providing a clear comparison

of leflunomide's efficacy.

Study Population & Treatment
Regimen

ACR20 (%) ACR50 (%) ACR70 (%) Citation

Refractory RA (with prior DMARD

failure); Leflunomide + Methotrexate
[1]

84 64 32 [1]

Active RA; Leflunomide +
Methotrexate vs Placebo +

Methotrexate [2]

46.2 vs 19.5 26.2 vs 6.0 10.0 vs 2.3 [2]

Active RA; Methotrexate +

Sinomenine vs Methotrexate +
Leflunomide [3]

~65

(ACR50)

65.3 vs 69.6

(ACR50)

~35 (ACR70) [3]

DMARD-naïve, Early RA; Fixed-dose
Leflunomide (20mg/day) [4]

77.8 (at 3
months)

41.4 (at 3
months)

17.7 (at 3
months)

[4]
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Study Population & Treatment
Regimen

ACR20 (%) ACR50 (%) ACR70 (%) Citation

DMARD-naïve, Early RA; Loading-

dose Leflunomide (100mg/3 days) [4]

58.5 (at 3

months)

Information Not

Specific

Information Not

Specific

[4]

Detailed Experimental Protocols

To critically appraise the data, it is essential to understand the design of the key trials referenced.

Kremer et al. (2002) - Combination Therapy [2]

Design: 24-week, double-blind, placebo-controlled trial.

Participants: 263 patients with active RA despite stable methotrexate doses.
Intervention: Patients were randomized to add either leflunomide (starting with a 100mg

loading dose for 2 days, then 10-20mg/day) or a placebo to their existing methotrexate therapy.
Primary Endpoint: Proportion of patients achieving ACR20 at week 24.

Randomized Comparison of Loading vs. Fixed Dose (2013) [4]

Design: Multicentre, double-blind, randomized clinical trial.
Participants: DMARD-naïve adults with early RA (diagnosed within 6 months).

Intervention: Patients received either a 100mg loading dose or a 20mg fixed dose of
leflunomide for 3 days, followed by an open-label maintenance period of 20mg daily.

Primary Endpoint: ACR20 response rate at the study end.

Comparison with Low-Dose Rituximab (2017) [1]

Design: Randomized, double-blind controlled clinical trial.

Participants: Patients with active RA (Disease Activity Score, DAS28 > 3.2) on methotrexate.
Intervention: Patients were randomized to add either two infusions of low-dose rituximab (500

mg) or daily oral leflunomide (10-20 mg) to their methotrexate regimen.
Primary Endpoint: ACR20 response at 24 weeks.
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Leflunomide is a prodrug whose active metabolite, A77 1726, exerts immunomodulatory effects through

multiple pathways. The following diagram illustrates its primary mechanisms and a typical clinical trial

workflow for assessing efficacy.

Leflunomide (Prodrug)

Active Metabolite (A77 1726)

Inhibition of
Dihydroorotate Dehydrogenase (DHODH) Aryl Hydrocarbon Receptor (AhR) Agonism

Depletion of Pyrimidine Nucleotides

Inhibition of T-cell Proliferation

Downregulation of
Pro-inflammatory cytokines (e.g., IL-1β)

Upregulation of
Anti-inflammatory pathways (e.g., CYP1A1)

Click to download full resolution via product page

Diagram Title: Dual Pathways of Leflunomide's Immunomodulatory Action

The experimental workflow for evaluating leflunomide in clinical trials typically follows these steps:
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Patient Population:
- Active RA

- DMARD-naïve or
Inadequate MTX Response

Randomization

Arm A:
Leflunomide

(Loading or Fixed Dose)

Arm B:
Active Control

(e.g., MTX, Rituximab) or Placebo

Treatment Period
(typically 24 weeks)

with Concomitant MTX

Endpoint Assessment:
- ACR20/50/70

- DAS28
- Safety (AEs, LFTs)

Click to download full resolution via product page

Diagram Title: Clinical Trial Workflow for Assessing Leflunomide

Key Insights on Efficacy and Safety

Sustained Long-Term Efficacy: An open-label, five-year follow-up study of phase III trials

demonstrated that ACR20, ACR50, and ACR70 response rates and functional improvements
observed at one year were maintained through year 4, indicating that the early efficacy of

leflunomide is sustained long-term [5].
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Loading Dose Consideration: In DMARD-naïve patients with early RA, the use of a 100mg loading

dose provided no incremental efficacy benefit compared to a fixed 20mg daily dose and was
associated with an increased initial rate of adverse events like diarrhea and elevated hepatic

enzymes [4].
Novel Delivery Systems: Research into niosomal encapsulation of leflunomide shows promise for

enhancing its bioavailability and reducing cytotoxic effects, which could potentially improve its
therapeutic window in the future [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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